Cas no 613-46-7 (naphthalene-2-carbonitrile)

naphthalene-2-carbonitrile Properties

Names and Identifiers

• 2-naphthonitrile
• 2-Cyanonaphthylene
• 2-Naphthalenenitrile
• B-NAPHTHONITRILE
• BETA-2-NAPHTHONITRILE
• BETA-CYANONAPHTHALENE
• BETA-NAPHTHONITRILE
• 2-cyanonaphtalene
• 2-CYANONAPHTHALENE
• 2-Naphthalenecarbonitrile
• naphthalene-2-carbonitrile
• 2-Naphthylcyanide
• .beta.-Naphthonitrile
• DQG8D8B4F6
• AZKDTTQQTKDXLH-UHFFFAOYSA-N
• .beta.-Cyanonaphthalene
• NSC4169
• S
• +Expand

• MDL： MFCD00016807
• InChIKey： AZKDTTQQTKDXLH-UHFFFAOYSA-N
• Inchi： 1S/C11H7N/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7H
• SMILES： N#CC1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1[H]
• BRN： 1363868

Computed Properties

• Exact Mass: 153.057849g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.057849g/mol
• Monoisotopic Mass: 153.057849g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.71148
• PSA: 23.79000
• Refractive Index: 1.6210 (estimate)
• Boiling Point: 156°C/12mmHg(lit.)
• Melting Point: 65.0 to 69.0 deg-C
• Flash Point: 156-158°C/12mm
• Color/Form: White crystals
• Solubility: Slightly soluble in water \ chloroform. Soluble in ethanol \ ether
• Density: 1.0755

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides